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Compound of Interest

Compound Name: Acid Red 57

Cat. No.: B082765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Acid Red 57 stock

solutions for various experimental applications. Acid Red 57 is a water-soluble, synthetic azo

dye with good stability under acidic conditions.[1][2] While its primary industrial use is in dyeing

protein fibers like wool and silk, its properties as an anionic dye allow for its application in

laboratory settings for staining protein-rich components.[1][3]

Chemical and Physical Properties of Acid Red 57
A comprehensive summary of the key properties of Acid Red 57 is crucial for the accurate

preparation of staining solutions and for ensuring consistency in experimental results. The dye

is commercially available as a red powder.[2]
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Property Data Reference(s)

CAS Number 12217-34-4 [1][2][3]

Molecular Formula

C₂₄H₂₂N₄O₆S₂ (or

C₂₄H₂₁N₄NaO₆S₂ for the

sodium salt)

[1][2][3]

Molecular Weight
526.59 g/mol (or 548.57 g/mol

for the sodium salt)
[2][3]

Appearance Red to dark red powder [2]

Solubility
Soluble in water; 70 g/L at

90°C
[3]

Storage Temperature

Room temperature (10°C -

25°C) in a well-closed

container

[4][5]

Experimental Protocols
Preparation of a 1% (w/v) Acid Red 57 Stock Solution
This protocol outlines the preparation of a 1% (weight/volume) stock solution, which can be

further diluted to desired working concentrations. This concentration is a common starting point

for many staining dyes.

Materials:

Acid Red 57 powder (CAS 12217-34-4)

High-purity distilled or deionized water

Analytical balance

Weighing paper or boat

Glass beaker (e.g., 150 mL)
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Graduated cylinder (100 mL)

Magnetic stirrer and stir bar (optional, but recommended)

Volumetric flask (100 mL)

Storage bottle (amber glass recommended)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves. A dust mask is

crucial when handling the dye in its powder form.

Procedure:

Safety First: Put on all required PPE. Perform the weighing of the Acid Red 57 powder in a

chemical fume hood or a well-ventilated area to prevent inhalation of fine particles.

Weighing: Accurately weigh 1.0 g of Acid Red 57 powder using an analytical balance.

Pasting: Transfer the powder to a glass beaker. Add a small amount of distilled water (e.g.,

5-10 mL) to create a paste. Mix thoroughly with a glass rod or the magnetic stir bar to ensure

all the powder is wetted and there are no dry clumps. This step is critical for preventing

clumps in the final solution.

Dissolving: Gradually add approximately 80 mL of distilled water to the beaker while

continuously stirring. Gentle heating (e.g., on a hot plate with stirring at a low temperature)

can aid in dissolution, as solubility increases with temperature.[3]

Final Volume Adjustment: Once the dye is completely dissolved, carefully transfer the

solution to a 100 mL volumetric flask. Rinse the beaker with a small amount of distilled water

and add the rinsing to the volumetric flask to ensure a complete transfer of the dye.

Dilution to Mark: Add distilled water to the volumetric flask until the bottom of the meniscus

reaches the 100 mL calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is thoroughly

mixed and homogenous.
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Storage: Transfer the final 1% stock solution to a clearly labeled amber glass bottle. Store at

room temperature.[4] While generally stable, aqueous dye solutions can be susceptible to

microbial growth over time. For long-term storage, consider refrigeration or the addition of a

bacteriostatic agent, though stability under these conditions should be verified for your

specific application.

Preparation of Working Solutions for Staining (Example)
For applications such as cytoplasmic or connective tissue staining, the 1% stock solution is

typically diluted to a working concentration ranging from 0.1% to 0.5% (w/v). The optimal

concentration and staining time will depend on the specific tissue type, thickness, and fixation

method, and should be determined empirically.

Materials:

1% (w/v) Acid Red 57 Stock Solution

Distilled or deionized water

Glacial acetic acid (optional, for pH adjustment)

Volumetric flasks or graduated cylinders

Procedure (for a 0.25% working solution):

Calculation: To prepare 100 mL of a 0.25% (w/v) working solution, you will need 25 mL of the

1% stock solution.

Dilution: Measure 25 mL of the 1% Acid Red 57 stock solution and transfer it to a 100 mL

volumetric flask.

pH Adjustment (Optional): For staining protocols involving acid dyes, an acidic pH (e.g., pH

3.0-4.0) often enhances the staining of protein components.[6] If required, add distilled water

to about 75 mL, and then add a few drops of glacial acetic acid. Check the pH with a

calibrated pH meter and adjust as necessary.

Final Volume: Add distilled water to bring the final volume to 100 mL.
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Mixing and Storage: Cap the flask and mix thoroughly. This working solution should ideally

be prepared fresh from the stock solution before each use.

Diagrams and Workflows
The following diagrams illustrate the key workflows for preparing Acid Red 57 solutions.
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Workflow for 1% Stock Solution Preparation

1. Weigh 1.0 g of
Acid Red 57 Powder

2. Create a Paste with
a Small Amount of Water

3. Gradually Add ~80 mL
of Water with Stirring

4. Transfer to 100 mL
Volumetric Flask

5. Add Water to
Final Volume (100 mL)

6. Mix Thoroughly and
Transfer to Storage Bottle

Click to download full resolution via product page

Caption: A streamlined workflow for preparing a 1% (w/v) Acid Red 57 stock solution.
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Workflow for Preparing a Working Solution (e.g., 0.25%)

1. Pipette 25 mL of
1% Stock Solution

2. Transfer to 100 mL
Volumetric Flask

3. Add Water and Adjust
pH (Optional)

4. Add Water to
Final Volume (100 mL)

5. Mix Thoroughly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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